Cas no 933720-62-8 (4,6-DICHLORO-2-(AMINOMETHYL)PYRIMIDINE)

• Product Name: 4,6-DICHLORO-2-(AMINOMETHYL)PYRIMIDINE
• CAS No: 933720-62-8
• MF: C₅H₅Cl₂N₃
• MW: 178.019298315048
• MDL: MFCD10697194
• CID: 1980849
• PubChem ID: 19353478
• Update Time: 2025-10-29

4,6-DICHLORO-2-(AMINOMETHYL)PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 4,6-DICHLORO-2-(AMINOMETHYL)PYRIMIDINE
• C-(4,6-Dichloro-pyrimidin-2-yl)-methylamine
• SCHEMBL7833405
• (4,6-dichloropyrimidin-2-yl)methanamine
• (4,6-dichloro-pyrimidin-2-yl)methyl-amine
• 1-(4,6-dichloropyrimidin-2-yl)methanamine
• AKOS006302938
• 933720-62-8
• UOTCVVQUVCTARR-UHFFFAOYSA-N
• (4,6-dichloro-pyrimidin-2-yl)methylamine

• MDL： MFCD10697194
• Inchi： 1S/C5H5Cl2N3/c6-3-1-4(7)10-5(2-8)9-3/h1H,2,8H2
• InChI Key： UOTCVVQUVCTARR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(CN)=N1)Cl

Computed Properties

• Exact Mass: 176.9860526g/mol
• Monoisotopic Mass: 176.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-DICHLORO-2-(AMINOMETHYL)PYRIMIDINE

4,6-DICHLORO-2-(AMINOMETHYL)PYRIMIDINE (CAS No. 933720-62-8): A Versatile Building Block in Pharmaceutical and Agrochemical Research

4,6-Dichloro-2-(aminomethyl)pyrimidine (CAS No. 933720-62-8) is a highly valuable pyrimidine derivative that has gained significant attention in recent years due to its versatile applications in medicinal chemistry, agrochemical development, and material science. This compound, with its unique chlorinated pyrimidine core and reactive aminomethyl group, serves as a crucial intermediate for synthesizing various biologically active molecules.

The growing interest in 4,6-dichloro-2-(aminomethyl)pyrimidine synthesis reflects the pharmaceutical industry's demand for novel heterocyclic compounds. Researchers are particularly interested in how this compound can be used to develop new drug candidates, especially in areas like kinase inhibitors and antimicrobial agents. Recent studies have shown promising results when this building block is incorporated into targeted therapies for various diseases.

From a chemical perspective, 4,6-dichloro-2-(aminomethyl)pyrimidine properties include excellent solubility in common organic solvents and remarkable stability under various reaction conditions. These characteristics make it particularly suitable for multi-step synthetic routes in pharmaceutical production. The compound's molecular structure allows for diverse modifications, enabling chemists to create libraries of derivatives for biological screening.

In agrochemical applications, 4,6-dichloro-2-(aminomethyl)pyrimidine uses extend to the development of novel pesticides and herbicides. The pyrimidine scaffold is known to interact with various biological targets in pests and weeds, making derivatives of this compound potentially effective crop protection agents. Recent patent literature reveals increasing interest from major agrochemical companies in this chemical space.

The market demand for 4,6-dichloro-2-(aminomethyl)pyrimidine has been steadily growing, driven by both pharmaceutical and agricultural sectors. Custom synthesis providers and fine chemical manufacturers have reported increased inquiries about this compound, particularly for GMP-grade materials used in clinical trial material production. Current research focuses on developing more efficient and sustainable synthetic routes to meet this rising demand.

Analytical characterization of 4,6-dichloro-2-(aminomethyl)pyrimidine typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the high purity required for pharmaceutical applications and help researchers understand the compound's behavior in various reaction conditions. Recent advancements in analytical technology have enabled more precise quality control for this important intermediate.

Safety considerations for handling 4,6-dichloro-2-(aminomethyl)pyrimidine follow standard laboratory protocols for chemical substances. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this compound. Material safety data sheets provide detailed guidance on storage conditions and handling procedures to ensure safe laboratory practices.

The future outlook for 4,6-dichloro-2-(aminomethyl)pyrimidine research appears promising, with several ongoing studies exploring its potential in new therapeutic areas. Computational chemistry approaches are being employed to predict novel derivatives with enhanced biological activity, potentially leading to breakthrough medications in coming years. The compound's versatility continues to make it a focus of innovation in synthetic organic chemistry.

Environmental aspects of 4,6-dichloro-2-(aminomethyl)pyrimidine production have gained attention as the chemical industry moves toward greener processes. Recent developments include catalytic methods that reduce waste generation and energy consumption during synthesis. These sustainable approaches align with global initiatives for environmentally responsible chemical manufacturing while maintaining the high quality required for pharmaceutical applications.

For researchers interested in purchasing 4,6-dichloro-2-(aminomethyl)pyrimidine, several reputable chemical suppliers offer the compound in various quantities and purity grades. It's important to verify certificates of analysis and ensure the supplier complies with current good manufacturing practices, especially for applications in drug development. Custom synthesis options are also available for specific derivative needs.

In conclusion, 4,6-dichloro-2-(aminomethyl)pyrimidine (CAS No. 933720-62-8) represents an important building block with wide-ranging applications in life sciences. Its unique chemical properties and versatility continue to drive innovation across multiple industries, making it a compound of significant interest to researchers and manufacturers alike. As synthetic methodologies advance and new applications emerge, this pyrimidine derivative is likely to maintain its position as a valuable tool in chemical research and development.